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Compound of Interest

4-Carboxyphenylboronic acid
Compound Name:
pinacol ester

Cat. No.: B063894

In-Depth Technical Guide: 4-
Carboxyphenylboronic Acid Pinacol Ester

For researchers, scientists, and professionals in drug development, 4-Carboxyphenylboronic
acid pinacol ester is a valuable bifunctional molecule. Its structure incorporates a carboxylic
acid and a boronic acid pinacol ester, making it a versatile building block in organic synthesis,
particularly in the construction of complex molecules through Suzuki-Miyaura cross-coupling
reactions. This guide provides an overview of its key properties, a synthesis protocol, and a
logical workflow for its application.

Core Physicochemical Properties

The fundamental properties of 4-Carboxyphenylboronic acid pinacol ester are summarized
below, providing a quick reference for experimental design and characterization.
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Property Value References
Molecular Formula C13H17BOa4 [1112][3]
Molecular Weight 248.08 g/mol [21[3]1[41[5]
Appearance White crystalline powder [6]

Melting Point 228-231 °C [2][41[6]

Insoluble in water. Soluble in
Solubility alcohols, ethers, and [4][6]

chlorinated methanes.

CAS Number 180516-87-4 [2][3]

Synthesis and Application Workflow

The following diagram illustrates a generalized workflow from the synthesis of 4-
Carboxyphenylboronic acid pinacol ester to its application in a Suzuki-Miyaura cross-
coupling reaction, a cornerstone of modern medicinal chemistry for the formation of carbon-
carbon bonds.
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Caption: A generalized workflow for the synthesis and application of 4-Carboxyphenylboronic
acid pinacol ester.

Experimental Protocol: Synthesis of 4-
Carboxyphenylboronic Acid Pinacol Ester

The following is a representative protocol for the synthesis of 4-Carboxyphenylboronic acid
pinacol ester from 4-carboxyphenylboronic acid and pinacol. This method employs an
esterification reaction, a fundamental transformation in organic chemistry.

Materials:

4-Carboxyphenylboronic acid

e Pinacol

e Toluene

e p-Toluenesulfonic acid (catalyst)
e Round-bottom flask

o Dean-Stark apparatus

o Condenser

e Heating mantle

o Magnetic stirrer and stir bar

e Rotary evaporator

o Recrystallization solvents (e.g., ethyl acetate, hexanes)

Filtration apparatus

Procedure:
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o Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark
apparatus fitted with a condenser, add 4-carboxyphenylboronic acid (1 equivalent), pinacol
(1.1 equivalents), and a catalytic amount of p-toluenesulfonic acid.

e Solvent Addition: Add a sufficient volume of toluene to the flask to allow for efficient stirring
and azeotropic removal of water.

o Reaction: Heat the reaction mixture to reflux with vigorous stirring. The water formed during
the esterification will be collected in the Dean-Stark trap. Monitor the progress of the reaction
by observing the amount of water collected and, if possible, by thin-layer chromatography
(TLC).

o Workup: Once the reaction is complete (no more water is collected), allow the mixture to cool
to room temperature. Remove the toluene using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization. Dissolve the crude
material in a minimal amount of hot ethyl acetate and add hexanes until turbidity is observed.
Allow the solution to cool slowly to induce crystallization.

« |solation and Characterization: Collect the crystalline product by filtration, wash with cold
hexanes, and dry under vacuum. The purity and identity of the final product should be
confirmed by analytical techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy, Mass Spectrometry (MS), and melting point determination.

This technical guide provides a foundational understanding of 4-Carboxyphenylboronic acid
pinacol ester for professionals in the chemical and pharmaceutical sciences. The provided
data and protocols serve as a starting point for its synthesis and application in the development
of novel molecular entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. medchemexpress.com [medchemexpress.com]

2. 4-HIVRFIILT T ZILARAEREF O —ILT R T I)L 97% | Sigma-Aldrich
[sigmaaldrich.com]

3. scbht.com [scbt.com]

4. CAS#:180516-87-4 | 4-Carboxyphenylboronic Acid Pinacol Ester | Chemsrc
[chemsrc.com]

5. 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid | C13H17BO4 | CID 2734621
- PubChem [pubchem.ncbi.nlm.nih.gov]

6. chembk.com [chembk.com]

To cite this document: BenchChem. [4-Carboxyphenylboronic acid pinacol ester molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b063894#4-carboxyphenylboronic-acid-pinacol-ester-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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